Cas no 542-13-2 (Benzenamine, hydrofluoride)

• Product name: Benzenamine, hydrofluoride
• CAS No: 542-13-2
• MF: C₆H₇N^.FH
• MW: 113.13282
• CID: 355165
• PubChem ID: 69911550

Benzenamine, hydrofluoride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, hydrofluoride
• aniline,hydrofluoride
• Benzenamine, hydrofluoride (1:1)
• UNII-T3R623H58S
• Aniline hydrofluoride [MI]
• analine hydrofluoride
• Phenylamine monohydrofluoride
• Aniline monohydrofluoride
• DTXSID50202552
• aniline hydrofluoride
• Q27289628
• Aniline fluoride
• Aniline, hydrofluoride
• T3R623H58S
• 542-13-2

• Inchi： InChI=1S/C6H7N.FH/c7-6-4-2-1-3-5-6;/h1-5H,7H2;1H
• InChI Key： FMKDDEABMQRAKW-UHFFFAOYSA-N
• SMILES： F.NC1=CC=CC=C1

Computed Properties

• Exact Mass: 113.06414
• Monoisotopic Mass: 113.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02